Cas no 1024592-82-2 (1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE)

• Product Name: 1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE
• CAS No: 1024592-82-2
• MF: C₁₉H₁₆F₃N₅O₅
• MW: 451.35605430603
• CID: 5266109
• Update Time: 2025-06-08

1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(2-furyl)-1H-pyrazol-3-yl]piperidine
• 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[3-(furan-2-yl)-1H-pyrazol-5-yl]piperidine
• 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(furan-2-yl)-1H-pyrazol-3-yl]piperidine
• Piperidine, 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(2-furanyl)-1H-pyrazol-3-yl]-
• 1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE

• Inchi： 1S/C19H16F3N5O5/c20-19(21,22)12-8-15(26(28)29)18(16(9-12)27(30)31)25-5-3-11(4-6-25)13-10-14(24-23-13)17-2-1-7-32-17/h1-2,7-11H,3-6H2,(H,23,24)
• InChI Key： PRZLXHLVJWLLFW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N1CCC(C2=CC(C3=CC=CO3)=NN2)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 670
• XLogP3: 3.9
• Topological Polar Surface Area: 137

Additional information on 1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE

1-[2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]-4-[5-(2-FURYL)-1H-PYRAZOL-3-YL]PIPERIDINE: A Comprehensive Overview

The compound with CAS No. 1024592-82-2, commonly referred to as 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(2-furyl)-1H-pyrazol-3-yl]piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a piperidine ring with a substituted phenyl group and a pyrazole moiety. The presence of dinitro groups and a trifluoromethyl substituent on the phenyl ring contributes to its unique chemical properties, while the pyrazole ring with a furan substituent adds further complexity and potential bioactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests possible applications in the development of novel therapeutics targeting various disease states. For instance, the dinitrophenyl group is known to exhibit strong electron-withdrawing properties, which can enhance the compound's ability to interact with biological targets. Additionally, the trifluoromethyl substituent introduces steric hindrance and further modulates the molecule's pharmacokinetic properties.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. The substitution of this ring with a furan group at position 5 introduces additional electronic and steric effects, potentially enhancing the compound's binding affinity to specific receptors or enzymes. Recent research has focused on optimizing such heterocyclic systems to improve their efficacy and selectivity in biological assays.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the dinitrophenyl-trifluoromethyl intermediate, followed by coupling reactions to introduce the pyrazole-furan moiety onto the piperidine ring. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit potent inhibitory effects against certain enzymes or receptors implicated in diseases such as cancer or neurodegenerative disorders. For example, its ability to modulate kinase activity or inhibit histone deacetylases (HDACs) has been explored in vitro. These findings underscore its potential as a lead compound for further optimization in drug development programs.

Moreover, computational studies have provided valuable insights into the molecular interactions that govern this compound's bioactivity. Docking simulations reveal that key functional groups, such as the dinitrophenyl group and the furan-pyrazole system, play critical roles in binding to target proteins. Such studies are essential for guiding medicinal chemists in designing analogs with improved potency and selectivity.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and safety profile. As our understanding of this molecule deepens, it is likely to serve as a valuable tool in advancing innovative treatments for challenging medical conditions.

In conclusion, 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(2-furyl)-1H-pyrazol-3-yl]piperidine represents a fascinating example of how complex organic molecules can be harnessed for therapeutic purposes. Its unique structure, coupled with promising preliminary data, positions it as a compelling candidate for further exploration in drug discovery.